Cas no 114127-73-0 ((1S,2R,5S)-(+)-Menthol β-D-Glucuronide)

• Product name: (1S,2R,5S)-(+)-Menthol β-D-Glucuronide
• CAS No: 114127-73-0
• MF: C₁₆H₂₈O₇
• MW: 332.38932
• CID: 1059226
• PubChem ID: 71749955

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• (1S,2R,5S)-(+)-Menthol β-D-Glucuronide
• (1S,2R,5S)-(+)-Menth
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl]oxyoxane-2-carboxylic acid
• [1S-(1α,2β,5α)]-5-Methyl-2-(1-Methylethyl)cyclohexyl β-D-Glucopyranosiduronic Acid
• (1S,2R,5S)-5-Methyl-2-(propan-2-yl)cyclohexyl beta-D-glucopyranosiduronic acid
• [1S-(1alpha,2beta,5alpha)]-5-Methyl-2-(1-methylethyl)cyclohexyl beta-D-Glucopyranosiduronic Acid
• (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-(((1S,2R,5S)-2-isopropyl-5-methylcyclohexyl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
• 114127-73-0
• (1S,2R,5S)-(+)-MENTHOL BETA-D-GLUCURONIDE
• DTXSID10857961

• Inchi： InChI=1S/C16H28O7/c1-7(2)9-5-4-8(3)6-10(9)22-16-13(19)11(17)12(18)14(23-16)15(20)21/h7-14,16-19H,4-6H2,1-3H3,(H,20,21)/t8-,9+,10-,11-,12-,13+,14-,16+/m0/s1
• InChI Key： CLJGMBYGTHRUNF-YJQUKTSOSA-N
• SMILES： CC1CCC(C(C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C(C)C

Computed Properties

• Exact Mass: 332.18400
• Monoisotopic Mass: 332.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.45000
• LogP: 0.35600